Cas no 338392-78-2 (N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline)

• Product Name: N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline
• CAS No: 338392-78-2
• MF: C₁₇H₁₁ClF₃N₃
• MW: 349.737552881241
• CID: 5032456
• Update Time: 2023-08-25

N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(5-chloro-2-phenyl-1H-imidazol-4-yl)-N-[3-(trifluoromethyl)phenyl]methanimine
• Bionet1_002959
• HMS576P21
• N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline
• N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline

• Inchi： 1S/C17H11ClF3N3/c18-15-14(23-16(24-15)11-5-2-1-3-6-11)10-22-13-8-4-7-12(9-13)17(19,20)21/h1-10H,(H,23,24)/b22-10+
• InChI Key： LEZZFEAADHQWDU-LSHDLFTRSA-N
• SMILES： ClC1=C(/C=N/C2=CC=CC(C(F)(F)F)=C2)N=C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 5.2
• Topological Polar Surface Area: 41